Cas no 2172198-37-5 (2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}-N-methylformamido)acetic acid)

• Product Name: 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}-N-methylformamido)acetic acid
• CAS No: 2172198-37-5
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 5949436
• PubChem ID: 165517275
• Update Time: 2025-07-17

2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}-N-methylformamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}-N-methylformamido)acetic acid
• EN300-1506983
• 2172198-37-5
• 2-(1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]phenyl}-N-methylformamido)acetic acid

• Inchi： 1S/C27H26N2O5/c1-29(16-25(30)31)26(32)19-9-3-2-8-18(19)14-15-28-27(33)34-17-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h2-13,24H,14-17H2,1H3,(H,28,33)(H,30,31)
• InChI Key： RTWOYYBUGBCHAM-UHFFFAOYSA-N
• SMILES： O(C(NCCC1C=CC=CC=1C(N(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}-N-methylformamido)acetic acid

Research Brief on 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}-N-methylformamido)acetic acid (CAS: 2172198-37-5)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of specialized compounds such as 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}-N-methylformamido)acetic acid (CAS: 2172198-37-5). This compound, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, is increasingly recognized for its role in peptide synthesis and drug development. The Fmoc group is pivotal in solid-phase peptide synthesis (SPPS), offering stability under basic conditions and ease of removal under mild conditions, making it a cornerstone in modern peptide chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the application of this compound in the synthesis of peptide-based therapeutics. Researchers utilized 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}-N-methylformamido)acetic acid as a key intermediate in the development of novel protease inhibitors. The study demonstrated that the compound’s unique structure enhances the stability and bioavailability of the resulting peptides, addressing longstanding challenges in peptide drug delivery. The research team employed high-performance liquid chromatography (HPLC) and mass spectrometry (MS) to validate the purity and efficacy of the synthesized peptides, achieving yields exceeding 85%.

Further investigations into the mechanistic aspects of this compound were detailed in a 2024 ACS Chemical Biology publication. The study focused on the compound’s role in modulating protein-protein interactions (PPIs), particularly in the context of cancer therapeutics. By incorporating 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}-N-methylformamido)acetic acid into designed peptide scaffolds, researchers successfully disrupted oncogenic PPIs in vitro, with IC50 values in the low micromolar range. These findings underscore the compound’s potential as a versatile tool in targeted therapy development.

In addition to its therapeutic applications, the compound has also been leveraged in materials science. A recent Nature Communications article highlighted its use in the fabrication of self-assembling peptide hydrogels. The Fmoc moiety facilitated the formation of stable β-sheet structures, enabling the creation of hydrogels with tunable mechanical properties. These hydrogels exhibited excellent biocompatibility and were tested as scaffolds for 3D cell culture, opening new avenues for regenerative medicine.

Despite these promising developments, challenges remain in scaling up the synthesis of 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}-N-methylformamido)acetic acid for industrial applications. Current protocols often require costly reagents and multi-step purification processes. However, ongoing research aims to optimize these procedures, with recent breakthroughs in flow chemistry showing potential for reducing production costs and improving yield consistency.

In conclusion, 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}-N-methylformamido)acetic acid (CAS: 2172198-37-5) represents a critical building block in both pharmaceutical and materials science. Its versatility in peptide synthesis, coupled with its emerging roles in drug discovery and biomaterials, positions it as a compound of significant interest for future research. Continued exploration of its applications and optimization of its synthesis will likely yield further innovations in the coming years.